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Compound of Interest

Compound Name: 2-Amino-6-methylisonicotinic acid

Cat. No.: B1337688

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated solubility of 2-
Amino-6-methylisonicotinic acid in common laboratory solvents. Due to the absence of
specific quantitative solubility data in published literature, this document focuses on predicting
solubility based on the compound's structural features and data from analogous compounds.
Furthermore, detailed experimental protocols for determining solubility are provided to enable
researchers to generate precise data.

Core Concepts: Predicting Solubility

The solubility of an organic compound is primarily governed by the principle of "like dissolves
like," which suggests that substances with similar polarities are more likely to be soluble in one
another. Key structural features of 2-Amino-6-methylisonicotinic acid (Molecular Formula:
C7HsN202) indicate its likely solubility behavior:

o Polar Functional Groups: The presence of a carboxylic acid (-COOH), an amino group (-
NH:z), and a nitrogen atom within the pyridine ring imparts significant polarity and the
capacity for hydrogen bonding.

o Amphoteric Nature: The molecule possesses both an acidic functional group (carboxylic
acid) and basic centers (amino group and the pyridine ring nitrogen). This amphoteric
character suggests that its solubility will be highly dependent on the pH of the aqueous
medium.
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 Structural Analogs: Picolinic acid, a structural isomer, is known to be very soluble in water
and soluble in alcohols. This provides a strong indication of similar behavior for 2-Amino-6-
methylisonicotinic acid.

Based on these characteristics, it is predicted that 2-Amino-6-methylisonicotinic acid will be
soluble in polar protic solvents and aqueous acidic and basic solutions. Its solubility in non-
polar solvents is expected to be limited.

Predicted Solubility of 2-Amino-6-methylisonicotinic
Acid

The following table summarizes the predicted qualitative solubility of 2-Amino-6-
methylisonicotinic acid in a range of common laboratory solvents.
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Solvent Class

Common Solvents

Predicted Solubility

Rationale

Polar Protic

Water, Methanol,
Ethanol

High

Capable of hydrogen
bonding with the
carboxylic acid and

amino groups.

Polar Aprotic

Dimethyl Sulfoxide
(DMSO),
Dimethylformamide
(DMF)

Moderate to High

Strong dipole
moments can interact
with the polar groups

of the solute.

Acetonitrile, Acetone

Low to Moderate

Less polar than
DMSO and DMF, may
be less effective at
solvating the highly

polar solute.

Non-Polar

Hexane, Toluene,
Diethyl Ether

Very Low/Insoluble

"Like dissolves like"
principle suggests
poor solvation of a
polar compound by

non-polar solvents.

Aqueous Acid

5% Hydrochloric Acid

High

The basic amino
group and pyridine
nitrogen will be
protonated to form a

soluble salt.

Aqueous Base

5% Sodium Hydroxide

High

The acidic carboxylic
acid group will be
deprotonated to form

a soluble salt.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following established laboratory procedures are

recommended.
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Qualitative Solubility Assessment

This initial screening provides a rapid determination of solubility in various solvents.

Materials:

2-Amino-6-methylisonicotinic acid

A selection of test solvents (e.g., water, ethanol, acetone, hexane, 5% HCI, 5% NaOH)

Small test tubes

Vortex mixer

Spatula

Procedure:

Add approximately 10-20 mg of 2-Amino-6-methylisonicotinic acid to a clean, dry test
tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer for 60 seconds.

Visually inspect the solution. Classify the solubility as:
o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: A significant portion of the solid dissolves, but some remains
undissolved.

o Insoluble: The solid does not appear to dissolve.

Quantitative Solubility Determination (Gravimetric
Method)

This method provides a precise measurement of solubility at a given temperature.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1337688?utm_src=pdf-body
https://www.benchchem.com/product/b1337688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

2-Amino-6-methylisonicotinic acid

Chosen solvent

Scintillation vials or other sealable containers
Thermostatically controlled shaker or water bath
Syringe filters (0.45 pum)

Analytical balance

Oven

Procedure:

Add an excess amount of 2-Amino-6-methylisonicotinic acid to a pre-weighed vial.
Add a known volume or mass of the solvent to the vial.

Seal the vial and place it in a thermostatically controlled shaker at a constant temperature
(e.g., 25 °C).

Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is
reached.

Allow the vial to stand at the same temperature until the undissolved solid has settled.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through a
0.45 um syringe filter into a pre-weighed container.

Weigh the container with the filtered solution to determine the mass of the solution.

Evaporate the solvent from the filtered solution in an oven at an appropriate temperature
until a constant weight of the dissolved solid is achieved.

Calculate the solubility in terms of g/100 mL or other desired units.
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Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the quantitative gravimetric method for
solubility determination.
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Sample Preparation

Add excess solute to a pre-weighed vial

Add a known amount of solvent

SEEIRGERYEL

Equiligration

Agitate at constant temperature (24-48h)

Allow undissolved solid to settle

Separationv & Analysis

Filter supernatant into a pre-weighed container

;

Weigh the filtered solution

;

Evaporate the solvent

;

Weigh the remaining solid

Calcdlation

Calculate solubility (e.g., g/100 mL)

Click to download full resolution via product page

Gravimetric Solubility Determination Workflow
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This guide provides a foundational understanding of the expected solubility of 2-Amino-6-
methylisonicotinic acid and the means to determine it experimentally. For drug development
professionals, accurate solubility data is critical for formulation, bioavailability, and overall
candidate selection.

 To cite this document: BenchChem. [Solubility Profile of 2-Amino-6-methylisonicotinic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337688#solubility-of-2-amino-6-methylisonicotinic-
acid-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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